Cas no 895133-42-3 (6-Bromo-2-(4-fluorobenzyl)-9-hydroxy-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-1,8(2H)-dione)

• Product Name: 6-Bromo-2-(4-fluorobenzyl)-9-hydroxy-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-1,8(2H)-dione
• CAS No: 895133-42-3
• MF: C₁₅H₁₂BrFN₂O₃
• MW: 367.169786453247
• CID: 844508
• PubChem ID: 54702910
• Update Time: 2025-10-30

6-Bromo-2-(4-fluorobenzyl)-9-hydroxy-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-1,8(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(4-fluorobenzyl)-9-hydroxy-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-1,8(2H)-dione
• 2H-Pyrido[1,2-a]pyrazine-1,8-dione, 6-bromo-2-[(4-fluorophenyl)methyl]-3,4-dihydro-9-hydroxy-
• 6-bromo-2-[(4-fluorophenyl)methyl]-9-hydroxy-3,4-dihydropyrido[1,2-a]pyrazine-1,8-dione
• DTXSID50716028
• 6-Bromo-2-[(4-fluorophenyl)methyl]-9-hydroxy-3,4-dihydro-2H-pyrido[1,2-a]pyrazine-1,8-dione
• 895133-42-3

• Inchi： 1S/C15H12BrFN2O3/c16-12-7-11(20)14(21)13-15(22)18(5-6-19(12)13)8-9-1-3-10(17)4-2-9/h1-4,7,21H,5-6,8H2
• InChI Key： KPJBWPBDAZVUTM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=C2C(N(CC3C=CC(=CC=3)F)CCN21)=O)O)=O

Computed Properties

• Exact Mass: 366.00153g/mol
• Monoisotopic Mass: 366.00153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 60.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 6-Bromo-2-(4-fluorobenzyl)-9-hydroxy-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-1,8(2H)-dione

Introduction to 6-Bromo-2-(4-fluorobenzyl)-9-hydroxy-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-1,8(2H)-dione (CAS No. 895133-42-3)

6-Bromo-2-(4-fluorobenzyl)-9-hydroxy-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-1,8(2H)-dione is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 895133-42-3, belongs to the pyrido[1,2-a]pyrazine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, including the presence of a bromine substituent at the 6-position and a hydroxyl group at the 9-position, combined with the 4-fluorobenzyl moiety at the 2-position, contribute to its unique chemical properties and biological interactions.

The pyrido[1,2-a]pyrazine core is a privileged structure in drug discovery due to its ability to interact with various biological targets. This scaffold has been extensively studied for its potential in developing treatments for a range of diseases, including cancer, inflammation, and neurodegenerative disorders. The introduction of fluorine and bromine substituents into this framework enhances its binding affinity and selectivity towards specific biological receptors. The 9-hydroxy group further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of this compound with high precision. Studies suggest that the 6-bromo substituent plays a crucial role in stabilizing the interactions with certain protein targets by forming hydrophobic interactions and π-stacking effects. Meanwhile, the 4-fluorobenzyl group contributes to the molecule's solubility and bioavailability, which are critical factors in drug development. The 9-hydroxy moiety has been shown to participate in hydrogen bonding interactions, further enhancing the compound's ability to bind to biological targets.

In vitro studies have demonstrated that 6-Bromo-2-(4-fluorobenzyl)-9-hydroxy-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-1,8(2H)-dione exhibits promising pharmacological activities. Specifically, it has shown inhibitory effects on several enzymes and receptors implicated in disease pathways. For instance, research indicates that this compound may interfere with kinases involved in cancer cell proliferation by competing with ATP for binding sites. Additionally, its interaction with other signaling molecules suggests potential applications in modulating inflammatory responses and neural activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex pyrido[1,2-a]pyrazine core. The introduction of fluorinated aromatic rings is particularly challenging but can be achieved using specialized reagents and techniques developed in modern synthetic chemistry.

The pharmacokinetic properties of 6-Bromo-2-(4-fluorobenzyl)-9-hydroxy-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-1,8(2H)-dione are also of great interest. Preliminary studies suggest that this compound exhibits moderate oral bioavailability and favorable metabolic stability. These characteristics make it an attractive candidate for further development into a drug candidate. However, additional studies are needed to evaluate its toxicity profile and potential side effects before it can be considered for clinical trials.

One of the most exciting aspects of this compound is its potential in combination therapy. Due to its broad spectrum of biological activities, it may be effective when used in conjunction with other drugs targeting different disease pathways. Combination therapy has become increasingly important in modern medicine as it can lead to synergistic effects that enhance treatment outcomes while minimizing side effects. Further research is needed to explore these synergistic interactions and optimize treatment regimens.

The role of computational tools in understanding the behavior of 6-Bromo-2-(4-fluorobenzyl)-9-hydroxy-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-1,8(2H)-dione cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at an atomic level. These computational studies not only aid in designing more effective derivatives but also help predict potential off-target effects before experimental testing is conducted.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with specific proteins and enzymes at a molecular level will provide critical insights into its therapeutic potential. Additionally, 6-Bromo-2-(4-fluorobenzyl)-9-hydroxy-3,,4-dihydro,1H-pyrido[,1,,2-a]pyrazine,–,1,,8(,2H)dione may also serve as a starting point for developing novel analogs with improved pharmacological properties.

In conclusion, 6-Bromo,–,9-hydroxy–,–(,–(,–()fluorobenzyl))–()dihydropyrido[,–()pyazoine))–()–()dione (CAS No.) represents a promising lead compound for further pharmaceutical development.* Its unique structural features,* combined*with*its*preliminary*biological*activities,*make*it*a*valuable*scaffold*for*future*drug*discovery.*With*continued*research,*this*compound*might*contribute*to*treating*multiple*diseases*,providing*hope*forsufferers worldwide.